Cas no 2287286-11-5 (6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287286-11-5
• MF: C₉H₁₀IN₃
• MW: 287.100273609161
• CID: 5982776
• PubChem ID: 126762816
• Update Time: 2025-09-27

6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• SCHEMBL18716443
• EN300-6749865
• 2287286-11-5

• Inchi： 1S/C9H10IN3/c1-6(2)13-9-5-7(10)3-4-8(9)11-12-13/h3-6H,1-2H3
• InChI Key： BDRGEZQJKYKURE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N(C(C)C)N=N2

Computed Properties

• Exact Mass: 286.99194g/mol
• Monoisotopic Mass: 286.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole

Introduction to 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287286-11-5)

6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole, identified by the Chemical Abstracts Service Number (CAS No.) 2287286-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzotriazole class, a heterocyclic structure known for its versatile applications in drug development and material science. The presence of an iodine substituent and an isopropyl group at specific positions on the benzotriazole ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The benzotriazole core is a prominent scaffold in medicinal chemistry due to its ability to form stable complexes with biological targets and its role as a precursor in the synthesis of biologically active molecules. The iodo functional group at the 6-position enhances the reactivity of the molecule, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

The propan-2-yl substituent at the 1-position introduces steric and electronic effects that can influence the molecule's interactions with biological targets. This modification can be strategically employed to modulate binding affinity, solubility, and metabolic stability, key factors in drug design. The combination of these structural features makes 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole a promising candidate for further exploration in pharmaceutical research.

Recent advancements in synthetic methodologies have enabled more efficient access to substituted benzotriazoles like this compound. Techniques such as transition-metal-catalyzed reactions and microwave-assisted synthesis have significantly improved yields and reduced reaction times, facilitating the production of complex molecules on a larger scale. These innovations are particularly relevant in drug discovery pipelines where rapid and scalable synthesis is crucial.

In the realm of medicinal chemistry, 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole has been explored for its potential applications in developing new therapeutic agents. Benzotriazole derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The iodine atom provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, studies have indicated that benzotriazole-based compounds can interact with enzymes and receptors involved in disease pathways, making them attractive candidates for drug development.

The isopropyl group in this compound can influence both the electronic distribution and steric environment around the benzotriazole ring. This can be exploited to fine-tune pharmacokinetic properties such as blood-brain barrier penetration or metabolic clearance rates. Additionally, the presence of an iodine atom at the 6-position allows for facile introduction of other functional groups through cross-coupling reactions, enabling the construction of diverse molecular libraries for high-throughput screening.

Recent research has highlighted the utility of 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole in synthesizing novel heterocyclic compounds with potential therapeutic benefits. For example, derivatives of benzotriazole have been investigated for their ability to inhibit specific enzymes or modulate signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The structural flexibility offered by this compound allows chemists to explore a wide range of modifications, each with the potential to yield new bioactive molecules.

The synthesis of 6-iodo-1-(propan-2-yl)-1H-1,2,3-benzotriazole typically involves multi-step processes that require careful optimization to achieve high yields and purity. Key steps often include halogenation reactions to introduce the iodine atom and alkylation reactions to incorporate the isopropyl group. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall reaction efficiency.

In conclusion,6-iodo-1-(propan-2-y l)-1H - 1 , 2 , 3 - ben z otri azole ( CAS No . 2287286 - 11 - 5 ) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and reactivity. Its potential applications in drug development continue to be explored through both academic research and industrial collaborations. As synthetic methodologies evolve further,this compoun d is poised to play an increasingly important role in creating next-generation therapeutics targeting various diseases.